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Compound of Interest

Compound Name: Fmoc-pro-onp

Cat. No.: B613371 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount for ensuring laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of

Fmoc-Pro-ONp (N-α-Fmoc-L-proline p-nitrophenyl ester), a key reagent in peptide synthesis.

Adherence to these protocols is critical for minimizing risks and complying with regulatory

standards.

Immediate Safety and Handling
Before beginning any disposal procedures, it is crucial to handle Fmoc-Pro-ONp with the

appropriate personal protective equipment (PPE). Although a specific Safety Data Sheet (SDS)

for Fmoc-Pro-ONp is not readily available, the safety protocols for closely related compounds,

such as Fmoc-Pro-OH, and the known hazards of p-nitrophenol, a potential hydrolysis product,

dictate a cautious approach.

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

Body Protection: A lab coat is required to prevent skin contact.
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Respiratory Protection: Handle the solid compound and any solutions in a certified chemical

fume hood to avoid inhalation of dust or aerosols.

Quantitative Data Summary
The following table summarizes key quantitative data for Fmoc-Pro-ONp and related

compounds to inform safe handling and disposal.

Property Value Notes

Chemical Name

N-α-(9-

Fluorenylmethoxycarbonyl)-L-

proline p-nitrophenyl ester

Molecular Formula C₂₆H₂₂N₂O₆

Molecular Weight 470.47 g/mol

Appearance White to off-white solid/powder
Based on similar Fmoc-amino

acid derivatives.

Solubility

Soluble in organic solvents

such as Dichloromethane

(DCM) and Dimethylformamide

(DMF).

Based on typical solvents used

in peptide synthesis.

Storage Store at -20°C, desiccated. To prevent degradation.

Toxicity

The toxicological properties

have not been thoroughly

investigated. Treat as a

hazardous substance.

Hydrolysis can release p-

nitrophenol, which is harmful if

swallowed, in contact with skin,

or if inhaled, and may cause

damage to organs through

prolonged or repeated

exposure.

GHS Hazard (inferred)

May cause skin, eye, and

respiratory irritation. May be

harmful if swallowed or

inhaled.

Based on data for similar

compounds and p-nitrophenol.
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Experimental Protocol: Step-by-Step Disposal
Procedures
The fundamental principle for the disposal of Fmoc-Pro-ONp is to manage it as hazardous

chemical waste. This includes the pure compound, any reaction mixtures containing it, and all

contaminated materials. Never dispose of this chemical down the drain or in regular trash.

1. Solid Waste Disposal:

This category includes unused or expired Fmoc-Pro-ONp, contaminated weighing boats,

pipette tips, gloves, and other lab supplies.

Step 1: Segregation: Collect all solid waste contaminated with Fmoc-Pro-ONp in a

dedicated, clearly labeled hazardous waste container. The container should be made of a

chemically resistant material.

Step 2: Labeling: The container must be clearly labeled as "Hazardous Waste" and include

the full chemical name: "Fmoc-Pro-ONp". List any other contaminants present.

Step 3: Storage: Store the sealed container in a designated hazardous waste accumulation

area, away from incompatible materials.

Step 4: Disposal: Arrange for pickup and disposal by your institution's certified hazardous

waste management service.

2. Liquid Waste Disposal:

This category includes solutions containing Fmoc-Pro-ONp, such as reaction mixtures and

solvent washes.

Step 1: Segregation: Collect all liquid waste in a dedicated, sealed, and chemically resistant

container. Do not mix with other waste streams, especially acidic or basic solutions, to avoid

potentially violent reactions.

Step 2: Labeling: Label the container as "Hazardous Waste" and list all chemical constituents

with their approximate concentrations (e.g., "Fmoc-Pro-ONp in DMF").
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Step 3: Storage: Store the sealed waste container in a designated and properly ventilated

hazardous waste accumulation area.

Step 4: Disposal: Contact your institution's environmental health and safety (EHS) office for

collection and proper disposal.

3. Decontamination:

Clean any glassware or equipment that has come into contact with Fmoc-Pro-ONp with an

appropriate organic solvent (e.g., acetone or ethanol), followed by a thorough wash with

soap and water.

Collect the initial solvent rinse as hazardous liquid waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of waste generated from the use of Fmoc-Pro-ONp.
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Fmoc-Pro-ONp Disposal Workflow
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Caption: Workflow for the safe segregation and disposal of Fmoc-Pro-ONp waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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